3-Methyl-4-(1,2,5-thiadiazol-3-yl)butan-2-ol

Lipophilicity Drug-likeness Aqueous Solubility
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C7H12N2OS
Molecular Weight 172.25 g/mol
Cat. No. B13281964
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name3-Methyl-4-(1,2,5-thiadiazol-3-yl)butan-2-ol
Molecular FormulaC7H12N2OS
Molecular Weight172.25 g/mol
Structural Identifiers
SMILESCC(CC1=NSN=C1)C(C)O
InChIInChI=1S/C7H12N2OS/c1-5(6(2)10)3-7-4-8-11-9-7/h4-6,10H,3H2,1-2H3
InChIKeyPRYQHIJHHZADAT-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-Methyl-4-(1,2,5-thiadiazol-3-yl)butan-2-ol – Structural Profile for Scientific Procurement


3-Methyl-4-(1,2,5-thiadiazol-3-yl)butan-2-ol (CAS 1936304-25-4) is a small-molecule heterocyclic alcohol with molecular formula C₇H₁₂N₂OS and a molecular weight of 172.25 g·mol⁻¹. The compound features a secondary butanol moiety linked to a 1,2,5-thiadiazole ring—a scaffold recognized for its role in muscarinic receptor pharmacology, liquid-crystal chemistry, and agrochemical intermediates . The specific 1,2,5-thiadiazole isomer is distinct from the more common 1,3,4-thiadiazole isomer, which influences electronic distribution and biological target engagement [1].

1
Muscarinic receptor pharmacology 1,2,5-thiadiazole scaffold with reported m1 agonist SAR context
2
Liquid-crystal & agrochemical intermediate Secondary alcohol enables derivatization for materials science
3
Isomer-specific procurement 1,2,5-thiadiazole distinct from 1,3,4-isomer in electronic and biological profile

Why 3-Methyl-4-(1,2,5-thiadiazol-3-yl)butan-2-ol Cannot Be Casually Replaced by In-Class Analogs


Within the thiadiazole-alcohol chemical space, substitution patterns on the heterocycle and the alkyl linker profoundly modulate receptor affinity, metabolic stability, and physicochemical properties. Published structure–activity relationship (SAR) studies on 1,2,5-thiadiazole muscarinic agonists demonstrate that optimal m1 potency is achieved only when the thiadiazole C-4 substituent is a butyloxy or butylthio group; replacement by a hydroxyl-bearing alkyl chain markedly alters both potency and selectivity [1]. Furthermore, the 1,2,5-thiadiazole isomer exhibits distinct electronic character compared to 1,3,4-thiadiazole, meaning that even analogs with identical molecular formulas cannot be assumed to behave equivalently in biological or materials-science applications [1].

Isomer mismatch

1,3,4-thiadiazole isomer may not replicate receptor activity; electronic distribution differs.

Substituent shift

Replacing the 3-methylbutan-2-ol side chain with butyloxy/butylthio can alter potency and selectivity profiles.

Methyl branch loss

Removal of the 3-methyl group may change steric bulk, lipophilicity, and metabolic stability.

Quantitative Differentiation Evidence for 3-Methyl-4-(1,2,5-thiadiazol-3-yl)butan-2-ol


Reduced Lipophilicity vs. Vedaclidine: Predicted LogP 1.10 versus 3.56

The predicted octanol–water partition coefficient (LogP) for 3-methyl-4-(1,2,5-thiadiazol-3-yl)butan-2-ol is 1.10, as computed by the supplier Leyan using a standardized algorithm . In contrast, the muscarinic analgesic vedaclidine—a structurally related 1,2,5-thiadiazole bearing a butylthio substituent—has an ACD/LogP of 3.56 . The ~2.5 log-unit difference indicates that the target compound is substantially more hydrophilic, a property that can translate into higher aqueous solubility and potentially improved oral bioavailability in early-stage drug discovery.

Lipophilicity (LogP)
Data to verify
1.10
Δ −2.46 vs. vedaclidine
Supports hydrophilicity-based selection
In silico prediction; no experimental LogP
Lipophilicity Drug-likeness Aqueous Solubility

Lower Polar Surface Area (TPSA) vs. Vedaclidine: 46.01 Ų versus 83 Ų

The topological polar surface area (TPSA) of 3-methyl-4-(1,2,5-thiadiazol-3-yl)butan-2-ol is 46.01 Ų , whereas vedaclidine exhibits a TPSA of 83 Ų . TPSA values below 60–70 Ų are generally associated with favorable blood–brain barrier penetration, while values above 80 Ų often correlate with poor CNS exposure. This 36.99 Ų reduction suggests the target compound may possess superior passive membrane permeability relative to vedaclidine, although direct experimental confirmation is lacking.

Polar Surface Area
Data to verify
Target 46.01 Ų
Vedaclidine 83 Ų
Δ −36.99
May support CNS permeability screening
In silico; experimental permeability not available
Membrane Permeability Polar Surface Area CNS Penetration

Supplier-Certified Purity of 95% as a Procurement Benchmark

Leyan supplies 3-methyl-4-(1,2,5-thiadiazol-3-yl)butan-2-ol with a certified purity of 95% (HPLC) . For early-stage research and intermediate synthesis, 95% purity is frequently sufficient, whereas higher purities (e.g., ≥98%) may be required for late-stage lead optimization or regulatory toxicology studies. No alternative supplier currently lists a higher certified purity for this specific CAS number, making the Leyan grade the de facto standard for procurement.

Supplier Purity
Supplier-specified
95%
HPLC
Defines procurement purity benchmark
Single supplier; no alternative higher purity identified
Purity Quality Control Procurement Specification

1,2,5-Thiadiazole vs. 1,3,4-Thiadiazole Isomer Distinction and Biological Activity

The 1,2,5-thiadiazole isomer present in the target compound is essential for muscarinic receptor engagement. Ward et al. demonstrated that replacement of the 1,2,5-thiadiazole ring with iso-π-electronic 1,2,5-oxadiazole or pyrazine resulted in substantially reduced m1 muscarinic agonist activity [1]. When compared to the 1,3,4-thiadiazole analog 3-(1,3,4-thiadiazol-2-yl)butan-2-ol (CAS 1339373-67-9, MW 158.22) , the target compound differs both in ring isomer and in the presence of an additional methyl branch (MW 172.25 vs. 158.22), which alters steric bulk, lipophilicity, and metabolic vulnerability at the benzylic position. No head-to-head biological data are available, but the established SAR strongly indicates that isomer substitution cannot be made without loss of pharmacological fidelity.

Isomer Activity Context
Class-level inference
1,2,5-Thiadiazole Reported m1 agonist SAR
1,3,4-Isomer No m1 activity data; distinct ring electronics
Supports isomer-specific procurement
SAR from literature; no head-to-head data for target
Isomer Selectivity Muscarinic Receptors SAR

Recommended Application Scenarios for 3-Methyl-4-(1,2,5-thiadiazol-3-yl)butan-2-ol Based on Differentiation Evidence


Early-Stage Muscarinic Receptor Probe Development Requiring Low Lipophilicity

The compound's predicted LogP of 1.10 (versus 3.56 for vedaclidine) positions it as a more water-soluble starting point for designing muscarinic receptor ligands that require reduced non-specific binding or improved oral dissolution. Researchers synthesizing focused libraries around the 1,2,5-thiadiazole scaffold can use this compound as a hydrophilic core intermediate .

Synthesis of CNS-Penetrant Candidate Molecules

With a TPSA of 46.01 Ų—well below the 60–70 Ų threshold for predicted blood–brain barrier permeability—this compound may serve as a privileged fragment for constructing CNS-active agents. The TPSA advantage over vedaclidine (83 Ų) suggests superior passive permeability potential, pending experimental validation .

Procurement for Parallel Synthesis or Medicinal Chemistry SAR Campaigns

The commercially available 95% purity grade from Leyan provides a reproducible starting material for parallel synthesis and initial SAR exploration. For teams comparing 1,2,5-thiadiazole versus 1,3,4-thiadiazole cores, the certified purity and documented physicochemical properties reduce batch-to-batch variability and support structure–property relationship analysis .

Liquid-Crystal Intermediate or Agrochemical Building Block Screening

1,2,5-Thiadiazole derivatives are established components of ferroelectric liquid-crystal mixtures and agricultural fungicide intermediates. The compound's secondary alcohol functionality provides a synthetic handle for further derivatization (e.g., esterification, etherification), making it a versatile building block for materials science and agrochemical discovery programs [1].

Application
Selection Property
Validation Focus
Muscarinic receptor probe design
Low predicted lipophilicity context
Aqueous solubility & non-specific binding screening
CNS-penetrant fragment synthesis
Low predicted TPSA context
Passive membrane permeability potential validation
Parallel synthesis / SAR campaigns
Certified purity & documented properties
Batch-to-batch reproducibility & SPR analysis
Liquid-crystal / agrochemical intermediate
Secondary alcohol derivatization handle
Esterification/etherification versatility
Quote Request

Request a Quote for 3-Methyl-4-(1,2,5-thiadiazol-3-yl)butan-2-ol

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.